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Executive Summary

Fluorescent Red 731 Reactive (Catalog Ref: Sigma 56794) is a high-performance near-
infrared (NIR) fluorophore designed for deep-tissue imaging and high-sensitivity fluorescence
assays. With an excitation maximum at 736 nm and emission at 759 nm, it operates within the
"optical window" of biological tissue, where hemoglobin and water absorption are minimized.

This guide targets researchers requiring precise bioconjugation of antibodies, proteins, or
amine-modified oligonucleotides. The "Reactive" designation refers to the functional
Succinimidyl Ester (NHS-ester) moiety, enabling covalent attachment to primary amines (

) under physiological to slightly alkaline conditions.[1]

Key Technical Specifications
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Property Value Notes

Excitation Max (
736 nm Determined in Ethanol

)

Emission Max ( Stokes Shift
759 nm

) 23 nm

Molar Extinction Coeff.[2][3][4] 225000 M

( High absorptivity for bright
cm signal

)

Molecular Weight 859.98 g/mol Formula:

) Targets Lysine residues & N-
Reactive Group NHS-Ester

termini

Solubility

DMF, DMSO, Water

Stock preparation in

anhydrous DMF recommended

Spectral Architecture & Photophysics
The NIR Advantage

Fluorescent Red 731 occupies the Near-Infrared | (NIR-1) window (700—900 nm). Unlike visible

dyes (e.g., FITC, PE), Red 731 bypasses the primary sources of biological background noise:

o Autofluorescence: Tissue collagen and elastin autofluorescence drops significantly above

600 nm.

o Light Scattering: Rayleigh scattering scales as

; Red 731 experiences significantly less scattering than green/blue dyes, enhancing spatial

resolution in thick samples.

Spectral Topology Diagram
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The following diagram illustrates the photon energy transfer pathway, highlighting the Stokes
shift essential for signal-to-noise separation.
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Figure 1: Jablonski-style diagram depicting the excitation-emission cycle of Fluorescent Red
731.

Bioconjugation Chemistry: The NHS-Ester
Mechanism

The "Reactive" component is an N-hydroxysuccinimide (NHS) ester.[5][6] This chemistry is the
industry standard for labeling owing to its specificity for primary amines.

Reaction Mechanism

The NHS ester on the fluorophore undergoes a nucleophilic attack by the
-amino group of lysine residues (or the N-terminus) on the target protein.
e Optimal pH: 8.3 — 9.0.

o Why: The amine must be deprotonated (

) to act as a nucleophile. At neutral pH (7.0), lysine (pKa
10.5) is protonated (

) and unreactive. Raising the pH increases the fraction of reactive unprotonated amines.

o Competing Reaction (Hydrolysis): The NHS ester is moisture-sensitive. In aqueous buffers, it
competes between reacting with the protein and hydrolyzing into a non-reactive carboxylic
acid.

o Implication: The reaction must be initiated immediately after mixing.
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Figure 2: Step-by-step conjugation workflow emphasizing the critical path against hydrolysis.

Experimental Protocol: Protein Labeling

Safety Note: Handle DMF and reactive dyes in a fume hood. Wear nitrile gloves.
Materials Required[2][3][4][6]1[7]1[8][9][10]
e Fluorescent Red 731 Reactive (Store at -20°C, desiccated).[3]

e Anhydrous DMF (Dimethylformamide) or DMSO. Do not use buffers containing amines (Tris,
Glycine) as they will quench the reaction.

o Reaction Buffer: 50 mM Sodium Bicarbonate (

), pH 9.0.
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 Purification Column: Sephadex G-25 (PD-10) or Zeba Spin Desalting Columns.

Step-by-Step Procedure

e Protein Preparation:

o Dissolve protein (e.g., IgG) in Reaction Buffer at 2-10 mg/mL.

o Note: If protein is in Tris or PBS, dialyze into Bicarbonate buffer first.
e Dye Stock Preparation:

o Dissolve 1 mg of Fluorescent Red 731 in 50 pL anhydrous DMF (Conc: ~20 mg/mL or ~23
mM).

o Critical: Prepare immediately before use. Do not store NHS-ester in solution.
o Conjugation:
o Calculate the volume of dye needed for a 10—-20 molar excess over the protein.
o Add dye solution dropwise to the protein while stirring gently.[4]
o Incubate for 1 hour at Room Temperature (protected from light).
 Purification:
o Equilibrate a Sephadex G-25 column with PBS (pH 7.2).[4]
o Load the reaction mixture.

o Elute with PBS.[4] The first colored band is the labeled protein (high MW). The second
band (if visible) is free dye.

Quality Control: Degree of Labeling (DOL)

To ensure the conjugate is valid for experiments, calculate the Dye-to-Protein (D/P) ratio.

Formula:
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Where:

e = Absorbance of conjugate at 736 nm.
e = Absorbance of conjugate at 280 nm.
e =225,000 M
cm
4]
e = Molar extinction coefficient of protein (e.g., IgG
210,000 M
cm
).

e CF (Correction Factor): Adjustment for the dye's absorbance at 280 nm. For Red 731, if
unknown, estimate 0.04-0.05 (typical for cyanine-like NIR dyes) or determine experimentally.

Target DOL:

o Antibodies: 2—4 dyes per molecule. (Higher labeling may cause self-quenching and protein
precipitation).

References
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reference for NHS-ester chemistry mechanisms).
e Soper, S. A, etal. (1996). Near-infrared fluorescent dyes for biotechnology applications.
Journal of Fluorescence. (Foundational theory on NIR background reduction).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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